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Compound of Interest

Compound Name: H-Met-Asp-OH

Cat. No.: B078820

Researchers and scientists working with H-Met-Asp-OH (Methionyl-Aspartic Acid) must
prioritize safety to ensure a secure laboratory environment and prevent potential exposure.
This guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to facilitate the safe handling of this dipeptide.

Personal Protective Equipment (PPE): A Tabulated
Overview

While H-Met-Asp-OH is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is crucial. The following table summarizes the recommended
personal protective equipment to be used when handling this compound.
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PPE Category

Recommended Equipment

Specification Highlights

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Should comply with OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[1]

Hand Protection

Chemical-resistant, impervious

gloves

Nitrile rubber gloves are a
suitable option. Ensure gloves

are inspected prior to use.

Body Protection

Laboratory coat

Provides a barrier against
accidental spills and

contamination.

Respiratory

Not generally required under

normal handling conditions

A NIOSH/MSHA approved
respirator should be used if
dust is generated and

ventilation is inadequate.[1]

Procedural Guidance for Safe Handling and

Disposal

Adherence to proper handling and disposal protocols is paramount to maintaining a safe

laboratory environment.

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling H-Met-Asp-OH, ensure that the work area is clean and well-

ventilated. An emergency eyewash station and safety shower should be readily accessible.

e Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

e Handling the Compound:

o Minimize the creation of dust.
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o Weigh the required amount of H-Met-Asp-OH in a designated area, preferably within a
fume hood if there is a potential for dust generation.

o Use appropriate tools, such as spatulas, to handle the solid material.
o Avoid direct contact with the skin and eyes.

o In case of accidental contact, immediately flush the affected area with copious amounts of
water. For eye contact, rinse for at least 15 minutes.[2]

e Post-Handling:
o Clean the work area thoroughly after handling is complete.
o Remove and properly dispose of contaminated gloves.
o Wash hands thoroughly with soap and water.

Disposal Plan: Managing H-Met-Asp-OH Waste

Dispose of H-Met-Asp-OH and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Unused material should be disposed of as
chemical waste. Do not allow the product to enter drains.[2]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling H-Met-Asp-OH.
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Caption: Decision workflow for selecting appropriate PPE for handling H-Met-Asp-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling H-Met-Asp-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078820#personal-protective-equipment-for-handling-
h-met-asp-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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